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Compound of Interest

Compound Name:
1,2-Didecanoyl-3-

chloropropanediol-d5

Cat. No.: B15558421

Get Quote

This technical guide provides a comprehensive overview of 1,2-Didecanoyl-3-
chloropropanediol-d5, a deuterated ester of 3-chloropropanediol (3-MCPD). This document is

intended for researchers, scientists, and professionals in drug development and analytical

chemistry who utilize stable isotope-labeled compounds as internal standards or tracers in their

studies.

Chemical Properties and Data
1,2-Didecanoyl-3-chloropropanediol-d5 is the deuterium-labeled form of 1,2-Didecanoyl-3-

chloropropanediol. The incorporation of five deuterium atoms into the propanediol backbone

provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by

mass spectrometry.[1]

Table 1: Quantitative Data for 1,2-Didecanoyl-3-chloropropanediol-d5 and Related

Compounds
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Property

1,2-
Didecanoyl-3-
chloropropane
diol-d5

1,2-
Dipalmitoyl-3-
chloropropane
diol-d5

1,3-
Dipalmitoyl-2-
chloropropane
diol-d5

(±)-3-Chloro-
1,2-propane-
1,1,2,3,3-d5-
diol

CAS Number
Not explicitly

found

1185057-55-9[2]

[3][4][5]
1426395-62-1[6] 342611-01-2[7]

Molecular

Formula
C23H38D5ClO4

C35H62D5ClO4[

2][5][6]

C35H62D5ClO4[

6]
C3D5H2ClO2[7]

Molecular Weight
~423.09 g/mol

(calculated)

592.39 g/mol [2]

[5][6]
592.39 g/mol [6] 115.57 g/mol [7]

Purity Not specified >95% (HPLC)[4]
Chemical,

Isotopic: ~98%[6]

Analytical

Standard

Appearance Not specified Not specified
White to off-white

solid[6]
Not specified

Melting Point Not specified Not specified 48-50°C[6] Not specified

Solubility Not specified Not specified
Chloroform, Ethyl

Acetate[6]
Not specified

Storage

Temperature

Room

temperature in

continental US;

may vary

elsewhere[1][8]

-20°C[4][5]
4°C (long-term)

[6]
Not specified

Note: Data for 1,2-Didecanoyl-3-chloropropanediol-d5 is limited in the search results. Some

properties are inferred or calculated based on the structure and data from analogous

compounds.

Experimental Protocols
Detailed experimental protocols for the specific synthesis and analysis of 1,2-Didecanoyl-3-
chloropropanediol-d5 are not readily available in the public domain. However, based on the

synthesis of related compounds, a general methodology can be proposed.
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Proposed Synthesis of 1,2-Didecanoyl-3-
chloropropanediol-d5
The synthesis would likely involve the esterification of deuterated 3-chloro-1,2-propanediol (3-

MCPD-d5) with decanoyl chloride.

Materials:

3-Chloro-1,2-propane-1,1,2,3,3-d5-diol (3-MCPD-d5)

Decanoyl chloride

Pyridine or another suitable base

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-Chloro-1,2-propane-1,1,2,3,3-d5-diol in anhydrous DCM. Cool the solution in an

ice bath.

Addition of Reagents: Slowly add pyridine to the solution, followed by the dropwise addition

of decanoyl chloride. The reaction is typically stirred at 0°C for a period and then allowed to

warm to room temperature and stirred overnight.

Workup: Quench the reaction by adding a saturated solution of sodium bicarbonate.

Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude product by silica gel column chromatography, using a

gradient of hexane and ethyl acetate as the eluent, to isolate the pure 1,2-Didecanoyl-3-
chloropropanediol-d5.

Disclaimer: This is a generalized, proposed synthesis based on standard organic chemistry

principles for esterification and information on related non-deuterated compounds. The actual

synthesis may require optimization of reaction conditions, stoichiometry, and purification

methods.

Analytical Methods
The primary application of 1,2-Didecanoyl-3-chloropropanediol-d5 is as an internal standard

for the quantification of 3-MCPD esters in various matrices, particularly in food analysis.[9] The

analytical workflow typically involves extraction, derivatization (if necessary), and instrumental

analysis.

Instrumentation:

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) are the preferred techniques.[1][9]

General GC-MS Protocol for 3-MCPD Esters:

Sample Preparation and Extraction: The fat or oil from the sample matrix is extracted using

an appropriate solvent system.

Internal Standard Spiking: A known amount of 1,2-Didecanoyl-3-chloropropanediol-d5 is

added to the extracted sample.

Hydrolysis/Derivatization: The ester bonds are hydrolyzed to release the 3-MCPD-d5 and the

corresponding non-deuterated 3-MCPD. The resulting diols are then derivatized, often with

phenylboronic acid (PBA), to make them more volatile and suitable for GC analysis.[9]
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GC-MS Analysis: The derivatized sample is injected into the GC-MS system. The separation

is achieved on a suitable capillary column, and the mass spectrometer is operated in

selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to detect and

quantify the characteristic ions of the derivatized 3-MCPD and its deuterated internal

standard.

Quantification: The concentration of the analyte is determined by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve.[9]
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Proposed Synthesis Pathway
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Caption: Proposed synthesis of 1,2-Didecanoyl-3-chloropropanediol-d5.
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Caption: General analytical workflow for 3-MCPD ester analysis.

Applications
The primary application of 1,2-Didecanoyl-3-chloropropanediol-d5 is as an internal standard

for the accurate quantification of 3-MCPD esters in various matrices, particularly in food safety

analysis.[1][9] Its use helps to correct for matrix effects and variations in sample preparation

and instrument response, leading to more reliable and accurate results. It can also be

employed as a tracer in metabolic or pharmacokinetic studies to investigate the absorption,

distribution, metabolism, and excretion of 3-MCPD esters.[1] The impact of deuterium

substitution on the pharmacokinetics of pharmaceuticals is a recognized area of study.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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